5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine

• IUPAC Name: 5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine
• InChI: InChI=1S/C13H13F3N2/c1-9-2-4-10(5-3-9)11-8-12(13(14,15)16)18-7-6-17-11/h2-5,8,18H,6-7H2,1H3
• InChI Key: RFADHNFIEZNHCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NCCNC(=C2)C(F)(F)F
• Molecular Formula: C13H13F3N2
• Molecular Weight: 254.25 g/mol

Description

5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a heterocyclic compound that belongs to the class of diazepines and has a molecular formula of C16H14F3N. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine is not fully understood. However, it is believed to act as a positive allosteric modulator of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in the central nervous system. By enhancing the activity of GABA receptors, 5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine may exert its anticonvulsant, anxiolytic, and sedative effects.
Biochemical and Physiological Effects:
5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine has been shown to have various biochemical and physiological effects. It has been shown to reduce the frequency and severity of seizures in animal models of epilepsy. It has also been shown to reduce anxiety-like behavior in animal models of anxiety. Additionally, it has been shown to induce sedation in animal models.

Advantages and Limitations for Lab Experiments

5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine has several advantages for lab experiments. It is relatively easy to synthesize and has good solubility in various solvents. Additionally, it has been extensively studied, and its mechanism of action is well-understood. However, there are also some limitations to its use. For example, it has poor bioavailability and may require high doses to achieve therapeutic effects. Additionally, its effects may vary depending on the animal model used and the specific experimental conditions.

Future Directions

There are several future directions for research on 5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine. One direction is to study its potential use as a therapeutic agent for various neurological disorders, including epilepsy and anxiety disorders. Another direction is to study its effects on different types of GABA receptors and its potential use as a tool for studying the role of GABA receptors in the central nervous system. Additionally, it may be useful to develop more potent and selective analogs of 5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine for use in scientific research.

Synthesis Methods

5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine can be synthesized using different methods. One of the most commonly used methods is the reaction between 4-methylphenyl hydrazine and 2-(trifluoromethyl) acetylacetone in the presence of a catalyst. The reaction yields the desired product in good yield and purity. Other methods include the reaction between 4-methylphenyl hydrazine and 2-(trifluoromethyl) benzaldehyde or 2-(trifluoromethyl) acetophenone in the presence of a catalyst.

Scientific Research Applications

5-(4-methylphenyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine has potential applications in scientific research. It has been studied for its anticonvulsant, anxiolytic, and sedative effects. It has also been studied for its potential use as a therapeutic agent for various neurological disorders, including epilepsy. Additionally, it has been studied for its potential use as a tool for studying the role of GABA receptors in the central nervous system.